Cas no 862705-28-0 (<br>7-(Difluoromethyl)-5-(2-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride)
7-(Difluoromethyl)-5-(2-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactive carbonyl chloride group, which facilitates further derivatization. The difluoromethyl and methoxyphenyl substituents enhance its utility in medicinal chemistry, offering potential for modulating pharmacokinetic properties in drug discovery. Its pyrazolo[1,5-a]pyrimidine core is a privileged scaffold in bioactive molecule design, contributing to binding affinity and selectivity. This compound is suitable for cross-coupling, nucleophilic substitution, and amidation reactions, making it a valuable building block for pharmaceuticals and agrochemicals. High purity and stability under controlled conditions ensure reliable performance in synthetic applications.
![<br>7-(Difluoromethyl)-5-(2-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride structure](https://ossimg.kuujia.com/scimg/863000/862705-28-0x500.png)
862705-28-0 structure
Product Name:<br>7-(Difluoromethyl)-5-(2-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride
CAS No:862705-28-0
MF:C15H10ClF2N3O2
MW:337.708609104156
MDL:MFCD03422924
CID:3058047
PubChem ID:7020407
Update Time:2025-10-17
<br>7-(Difluoromethyl)-5-(2-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- <br>7-(Difluoromethyl)-5-(2-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride
- BBL039725
- STK349225
- 7-(difluoromethyl)-5-(2-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride
- 862705-28-0
- EN300-228780
- 7-difluoromethyl-5-(2-methoxy-phenyl)-pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride
- AKOS000305477
- 7-Difluoromethyl-5-(2-methoxy-phenyl)-pyrazolo[1,5 -a]pyrimidine-3-carbonyl chloride
- 7-(difluoromethyl)-5-(2-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carbonylchloride
-
- MDL： MFCD03422924
- Inchi： 1S/C15H10ClF2N3O2/c1-23-12-5-3-2-4-8(12)10-6-11(14(17)18)21-15(20-10)9(7-19-21)13(16)22/h2-7,14H,1H3
- InChI Key： MNPYSGVQMUGEFL-UHFFFAOYSA-N
- SMILES： ClC(C1C=NN2C=1N=C(C1C=CC=CC=1OC)C=C2C(F)F)=O
Computed Properties
- Exact Mass: 337.0429606Da
- Monoisotopic Mass: 337.0429606Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 56.5Ų
<br>7-(Difluoromethyl)-5-(2-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 026036-250mg |
7-Difluoromethyl-5-(2-methoxy-phenyl)-pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride |
862705-28-0 | 250mg |
￡182.00 | 2022-03-01 | ||
| Fluorochem | 026036-1g |
7-Difluoromethyl-5-(2-methoxy-phenyl)-pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride |
862705-28-0 | 1g |
￡363.00 | 2022-03-01 | ||
| Fluorochem | 026036-5g |
7-Difluoromethyl-5-(2-methoxy-phenyl)-pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride |
862705-28-0 | 5g |
￡963.00 | 2022-03-01 | ||
| Chemenu | CM271629-1g |
7-(Difluoromethyl)-5-(2-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride |
862705-28-0 | 97% | 1g |
$651 | 2021-08-18 | |
| Chemenu | CM271629-1g |
7-(Difluoromethyl)-5-(2-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride |
862705-28-0 | 97% | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-228780-0.05g |
862705-28-0 | 95% | 0.05g |
$612.0 | 2024-06-20 | ||
| Enamine | EN300-228780-0.1g |
862705-28-0 | 95% | 0.1g |
$640.0 | 2024-06-20 | ||
| Enamine | EN300-228780-0.25g |
862705-28-0 | 95% | 0.25g |
$670.0 | 2024-06-20 | ||
| Enamine | EN300-228780-0.5g |
862705-28-0 | 95% | 0.5g |
$699.0 | 2024-06-20 | ||
| Enamine | EN300-228780-1.0g |
862705-28-0 | 95% | 1.0g |
$728.0 | 2024-06-20 |
<br>7-(Difluoromethyl)-5-(2-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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